Cas no 1281897-77-5 (3-(1-Benzylpiperidin-2-yl)propanoic acid)

• Product Name: 3-(1-Benzylpiperidin-2-yl)propanoic acid
• CAS No: 1281897-77-5
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 2177527
• Update Time: 2023-08-06

3-(1-Benzylpiperidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Benzylpiperidin-2-yl)propanoic acid
• AM91519

• Inchi： 1S/C15H21NO2/c17-15(18)10-9-14-8-4-5-11-16(14)12-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2,(H,17,18)
• InChI Key： KNPULIJVEYKEDQ-UHFFFAOYSA-N
• SMILES： OC(CCC1CCCCN1CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Topological Polar Surface Area: 40.5